Cas no 156073-28-8 (3-Bromo-8-chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one)

• Product Name: 3-Bromo-8-chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one
• CAS No: 156073-28-8
• MF: C₁₄H₉BrClNO
• MW: 322.584361791611
• CID: 1061891
• PubChem ID: 9818617
• Update Time: 2025-06-09

3-Bromo-8-chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
• 3-bromo-8-chloro-2-methyl-imidazo[1,2-a]pyrazine
• 3-BROMO-8-CHLORO-2-METHYLIMIDAZOL[1,2-A]PYRAZINE
• 3-BROMO-8-CHLORO-5,6-DIHYDRO-11H-BENZO[5,6]-CYCLOHEPTA[1,2-b]PYRIDIN-11-ONE
• 3-bromo-8-chloro-5,6-diydro-11H-benzo[5,6]cyclohepta[1,2-b]oyridin-11-one
• 156073-28-8
• CSUZZEVXBPNANR-UHFFFAOYSA-N
• DB-282857
• A1-04765
• CS-0147466
• SCHEMBL4967655
• 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one, 3-bromo-8-chloro-5,6-dihydro-
• 6-bromo-13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• 3-Bromo-8-chloro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11(6H)-one
• 3-Bromo-8-chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one

• Inchi： 1S/C14H9BrClNO/c15-10-5-9-2-1-8-6-11(16)3-4-12(8)14(18)13(9)17-7-10/h3-7H,1-2H2
• InChI Key： CSUZZEVXBPNANR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C3C=CC(=CC=3CCC2=C1)Cl)=O

Computed Properties

• Exact Mass: 320.95600
• Monoisotopic Mass: 320.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.82710

Additional information on 3-Bromo-8-chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one

Comprehensive Overview of 3-Bromo-8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one (CAS No. 156073-28-8)

3-Bromo-8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one (CAS No. 156073-28-8) is a heterocyclic organic compound with a complex molecular structure. This compound belongs to the class of benzocycloheptapyridinones, which are known for their potential applications in pharmaceutical research and material science. The presence of both bromine and chlorine substituents in its structure makes it a valuable intermediate for further chemical modifications, particularly in the synthesis of bioactive molecules.

The compound's unique structure, featuring a fused benzocycloheptapyridine core, has attracted significant attention in recent years due to its potential role in drug discovery. Researchers are particularly interested in its pharmacophore properties, which could be leveraged to develop novel therapeutic agents. The 3-bromo-8-chloro substitution pattern is often explored in medicinal chemistry for its ability to modulate biological activity and improve drug-like properties.

In the context of current scientific trends, 3-Bromo-8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one aligns with the growing demand for heterocyclic building blocks in drug development. The pharmaceutical industry is increasingly focusing on small molecule therapeutics, and compounds like this serve as critical intermediates in the synthesis of targeted therapies. Its relevance is further highlighted by the rise of AI-driven drug discovery, where such molecules are often screened for potential bioactivity.

From a synthetic chemistry perspective, the compound's polycyclic framework presents both challenges and opportunities. The benzocycloheptapyridinone scaffold is relatively rare in natural products, making it an attractive target for total synthesis projects. Chemists are particularly interested in developing efficient routes to access this scaffold, given its potential applications in kinase inhibitor design and other therapeutic areas.

The compound's physical and chemical properties are also of interest to researchers. Its solubility, stability, and reactivity profile make it suitable for various organic transformations. The presence of halogen atoms (bromine and chlorine) allows for further functionalization via cross-coupling reactions, which are widely used in modern synthetic chemistry. This versatility enhances its utility as a versatile intermediate in multi-step syntheses.

In the broader context of chemical innovation, 3-Bromo-8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one exemplifies the importance of specialty chemicals in advancing scientific research. Its potential applications span across drug discovery, material science, and catalysis, making it a compound of significant interest to both academia and industry. As research continues to uncover new uses for such molecules, their value in the chemical landscape is expected to grow.

For researchers working in the field of medicinal chemistry, this compound offers a promising starting point for the development of new bioactive molecules. Its structural features align with current trends in fragment-based drug design, where small, well-defined molecular fragments are used to build larger, more complex drugs. The ability to modify its halogenated positions provides ample opportunities for structure-activity relationship (SAR) studies.

In summary, 3-Bromo-8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one (CAS No. 156073-28-8) is a chemically intriguing compound with broad potential in scientific research. Its unique structure, combined with its synthetic versatility, positions it as a valuable tool for advancing chemical biology and pharmaceutical innovation. As the scientific community continues to explore its applications, this compound is likely to remain a subject of ongoing investigation and development.